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Abstract

T-448, also known as TAK-448, is a potent and selective nonapeptide agonist of the kisspeptin
receptor (KISS1R), a G protein-coupled receptor that plays a critical role in the regulation of the
hypothalamic-pituitary-gonadal (HPG) axis. Developed as an investigational drug, T-448 has
been primarily studied for its ability to modulate gonadotropin-releasing hormone (GnRH)
secretion and consequently suppress testosterone levels. This technical guide provides a
comprehensive overview of the discovery, synthesis pathway, and pharmacological profile of T-
448, intended for researchers and professionals in the field of drug development.

Discovery of T-448

The discovery of T-448 stemmed from a lead optimization program aimed at developing a
potent and water-soluble KISS1R agonist with improved pharmaceutical properties over earlier
compounds. The initial lead compound, while demonstrating high potency, suffered from poor
water solubility and a tendency to form a gel in aqueous solutions, hindering its development
as a therapeutic agent.

The medicinal chemistry effort focused on systematic modifications of the lead peptide
structure to enhance its solubility without compromising its biological activity. This led to the
synthesis of a series of analogues with substitutions at various amino acid positions. The
breakthrough came with the substitution of a d-Tryptophan (d-Trp) residue with trans-4-
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hydroxyproline (Hyp). This single amino acid substitution in the nonapeptide sequence resulted
in analogue 24, which was subsequently named T-448.[1]

This strategic modification not only retained the high pharmacological potency of the parent
compound but also conferred excellent water solubility, overcoming the primary obstacle for its
development. The chemical structure of T-448 is Ac-d-Tyr-Hydroxyproline(Hyp)-Asn-Thr-Phe-
azaGly-Leu-Arg(Me)-Trp-NH2.

Synthesis Pathway

As a nonapeptide, the synthesis of T-448 is achieved through solid-phase peptide synthesis
(SPPS). This well-established methodology allows for the sequential addition of amino acids to
a growing peptide chain anchored to a solid resin support. The general workflow for the
synthesis of T-448 is outlined below.

Experimental Workflow for T-448 Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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